Cas no 316173-57-6 (SCH442416)

• Product Name: SCH442416
• CAS No: 316173-57-6
• MF: C₂₀H₁₉N₇O₂
• MW: 389.410562753677
• MDL: MFCD08703126
• CID: 301160
• PubChem ID: 329824564
• Update Time: 2025-04-19

SCH442416 Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)-7-(3-(4-methoxyphenyl)propyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• 2-(Furan-2-yl)-7-(3-(4-methoxyphenyl)propyl)-7H-pyrazolo-[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• 7H-Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine, 2-(2-furanyl)-7-[3-(4-methoxyphenyl)propyl]-
• 7H-Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine,2-(2-furanyl)-7-[3-(4-methoxyphenyl)...
• SCH 442416
• SCH-442416
• 5-amino-7-(3-(4-methoxyphenyl)propyl)-2-(2 furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine
• Decynium 22
• HMS3269G07
• 2-(2-Furanyl)-7-[3-(4-methoxyphenyl)propyl]-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
• 5-Amino-7-(3-(4-methoxyphenyl)propyl)-2-(2-furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine
• 5-Amino-7-[3-(4-methoxy)phenylpropyl]-2-(2-furyl)-pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine
• 2-(2-Furanyl)-7-[3-(4-methoxyphenyl)propyl]-7H-pyrazolo [4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine; 5-amino-7-(3-(4-methoxyphenyl)propyl)-2-(2 furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine; 5-Amino-7-[3-(4-methoxy)phenylpropyl]-2-(2-furyl)-pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine
• SCH442416
• 7H-Pyrazolo(4,3-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine, 2-(2-furanyl)-7-(3-(4-methoxyphenyl)propyl)-
• 2-Furan-2-yl-7-[3-(4-methoxy-phenyl)-propyl]-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
• SCH442,416
• 316173-57-6
• 2-(2-Furanyl)-7-[3-(4-methoxyphenyl)propyl]-7H-pyrazolo [4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine; 5-amino-7-(3-(4-methoxyphenyl)propyl)-2-(2 furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine
• 4-(Furan-2-yl)-10-[3-(4-methoxyphenyl)propyl]-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-7-amine
• BRD-K46469693-001-01-8
• SCH-442416, >=98% (HPLC)
• GTPL3283
• DTXSID70443263
• NCGC00159575-01
• 5-amino-7-(3-(4-methoxyphenyl)propyl)-2-(2-furyl)pyrazolo(4,3-e)-1,2,4-triazolo(1,5-c)pyrimidine
• UNII-ZMC4G1W59S
• SCH-442,416
• CS-0025067
• Q6592038
• AC-27414
• SB61097
• AKOS016003924
• EX-A4674
• AS-76515
• CHEBI:92814
• HY-103169
• ZMC4G1W59S
• s2945
• FT-0701417
• 4-(furan-2-yl)-10-[3-(4-methoxyphenyl)propyl]-3,5,6,8,10,11-hexazatricyclo[7.3.0.0^{2,6]dodeca-1(9),2,4,7,11-pentaen-7-amine
• MFCD08703126
• CHEMBL136689
• BCP01942
• BDBM50094037
• J-018496
• SCHEMBL981184
• 4-(furan-2-yl)-10-[3-(4-methoxyphenyl)propyl]-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaen-7-amine
• 4-(FURAN-2-YL)-10-[3-(4-METHOXYPHENYL)PROPYL]-3,5,6,8,10,11-HEXAAZATRICYCLO[7.3.0.0(2),?]DODECA-1(9),2,4,7,11-PENTAEN-7-AMINE

• MDL： MFCD08703126
• Inchi： 1S/C20H19N7O2/c1-28-14-8-6-13(7-9-14)4-2-10-26-18-15(12-22-26)19-23-17(16-5-3-11-29-16)25-27(19)20(21)24-18/h3,5-9,11-12H,2,4,10H2,1H3,(H2,21,24)
• InChI Key： AEULVFLPCJOBCE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NN2C(N)=NC3=C(C=NN3CCCC3C=CC(=CC=3)OC)C2=N1

Computed Properties

• Exact Mass: 389.16000
• Monoisotopic Mass: 389.16002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.49
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.752
• Solubility: DMSO: ≥20mg/mL
• PSA: 109.29000
• LogP: 3.53880

SCH442416 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines